3-(4-ethylphenyl)prop-2-enoic Acid

• IUPAC Name: 3-(4-ethylphenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H12O2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h3-8H,2H2,1H3,(H,12,13)
• InChI Key: GOIIVCHICYNWSG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=CC(=O)O
• Molecular Formula: C11H12O2
• DSSTOX Substance ID: DTXSID60363264
• Molecular Weight: 176.21 g/mol
• CAS RN: 28784-98-7

Description

3-(4-ethylphenyl)prop-2-enoic Acid is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Properties: A study by Kotteswaran, Senthil Pandian, and Ramasamy (2016) described the synthesis of a related compound, 2-cyano 3-(4-dimethylaminophenyl) prop-2-enoic acid, and explored its electronic properties, which could be relevant for similar compounds like 3-(4-ethylphenyl)prop-2-enoic Acid (Kotteswaran, Senthil Pandian, & Ramasamy, 2016).

• Structural Investigation: Venkatesan et al. (2016) conducted a structural investigation of a similar compound, (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, using X-ray crystallography and spectroscopic methods. This study provides insights into the structural aspects that could be relevant for 3-(4-ethylphenyl)prop-2-enoic Acid (Venkatesan et al., 2016).

• Application in Liquid Crystals: Hegde et al. (2013) explored the use of prop-2-enoates, including those derived from 3-(thiophen-2-yl)- and 3-(thiophen-3-yl)-prop-2-enoic acid, in promoting photoalignment of nematic liquid crystals. This suggests potential applications of 3-(4-ethylphenyl)prop-2-enoic Acid in liquid crystal displays (Hegde, Ata Alla, Matharu, & Komitov, 2013).

• Hydrogen-Bonded Chains in Crystal Structures: Yang et al. (2006) discussed the hydrogen-bonded chains in a similar compound, (E)-4-methoxy­cinnamic acid. Understanding such interactions can be crucial for the development of new materials or pharmaceuticals involving 3-(4-ethylphenyl)prop-2-enoic Acid (Yang, Han, Xia, & Wang, 2006).

• Synthesis of 3,3-Disubstituted Prop-2-enoic Acids: A study by Abarbri et al. (2002) on the palladium-catalysed synthesis of 3,3-disubstituted prop-2-enoic acids could offer insights into the synthesis pathways for compounds like 3-(4-ethylphenyl)prop-2-enoic Acid (Abarbri, Thibonnet, Parrain, & Duchěne, 2002).

Synthesis routes and methods

Procedure details

A solution of 4-ethylbenzaldehyde (26.0 g, 0.2 mol), malonic acid (41.6 g, 0.4 mol), pyrrolidine (3 ml), and pyridine (80 ml) was heated in an 85° C. oil bath for 16 hr. The reaction mixture was poured over crushed ice (800 ml), and then made acidic with 12N HCl (100 ml). The white precipitate was filtered, suspended in 1N HCl, and filtered again. The white precipitate was washed with water and air dried to give 4-ethyl cinnamic acid (34.0 g, 96.6%).